Cas no 1354032-61-3 (2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]-N-ethylpropanamide)

• Product Name: 2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]-N-ethylpropanamide
• CAS No: 1354032-61-3
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 2158854
• Update Time: 2025-05-22

2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]-N-ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-benzyl-pyrrolidin-2-ylmethyl)-n-ethyl-propionamide
• 2-Amino-N-(((S)-1-benzylpyrrolidin-2-yl)methyl)-N-ethylpropanamide
• 2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]-N-ethylpropanamide

• Inchi： 1S/C17H27N3O/c1-3-19(17(21)14(2)18)13-16-10-7-11-20(16)12-15-8-5-4-6-9-15/h4-6,8-9,14,16H,3,7,10-13,18H2,1-2H3/t14?,16-/m0/s1
• InChI Key： BNANVLOATIXYEH-WMCAAGNKSA-N
• SMILES： O=C(C(C)N)N(CC)C[C@@H]1CCCN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 328
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]-N-ethylpropanamide

Comprehensive Overview of 2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]-N-ethylpropanamide (CAS No. 1354032-61-3)

The compound 2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]-N-ethylpropanamide, identified by its CAS No. 1354032-61-3, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzylpyrrolidinyl backbone and an ethylpropanamide side chain, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific receptors or enzymes, aligning with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has shown heightened interest in small-molecule modulators like 2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]-N-ethylpropanamide. This compound's chiral center (indicated by the (2S) configuration) is particularly noteworthy, as enantioselectivity often plays a critical role in biological activity. Such properties are frequently searched in academic databases, reflecting trends in structure-activity relationship (SAR) studies and drug optimization strategies.

The propanamide moiety in this compound is a common pharmacophore found in many bioactive molecules, contributing to its relevance in central nervous system (CNS) research. With rising global attention on neurodegenerative diseases and cognitive health, derivatives of 2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]-N-ethylpropanamide are being investigated for their potential to cross the blood-brain barrier (BBB). This aligns with frequent search queries like "BBB-permeable compounds" or "CNS drug candidates."

From a synthetic chemistry perspective, the benzylpyrrolidine segment offers versatility for further derivatization, a topic often explored in medicinal chemistry forums. The compound's CAS No. 1354032-61-3 is increasingly cited in patents and publications, particularly in contexts related to GPCR modulation or kinase inhibition. These areas are highly searched due to their implications in oncology and metabolic disorders.

Quality control and analytical characterization of 2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]-N-ethylpropanamide are critical for its reliable use in research. Techniques such as HPLC purity analysis, mass spectrometry, and chiral chromatography are frequently associated with this compound in literature. These methods address common user concerns about compound authenticity and batch-to-batch consistency, which are top priorities for researchers sourcing fine chemicals.

In summary, 2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]-N-ethylpropanamide (CAS No. 1354032-61-3) represents a promising scaffold for advanced research. Its structural features and potential applications resonate with current trends in drug discovery, neuroscience, and chemical biology, making it a compound of enduring relevance in both academic and industrial settings.